Cas no 1428367-21-8 (N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide)

• Product Name: N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide
• CAS No: 1428367-21-8
• MF: C₁₉H₂₃N₃O₃S
• MW: 373.46922326088
• CID: 5406422
• Update Time: 2025-07-15

N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-(thiophen-2-ylmethyl)oxamide
• N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide

• Inchi： 1S/C19H23N3O3S/c1-22(2)16(13-5-6-17-14(10-13)7-8-25-17)12-21-19(24)18(23)20-11-15-4-3-9-26-15/h3-6,9-10,16H,7-8,11-12H2,1-2H3,(H,20,23)(H,21,24)
• InChI Key： PCVMJYUXLBVHIP-UHFFFAOYSA-N
• SMILES： C(NCC1SC=CC=1)(=O)C(NCC(C1C=C2C(=CC=1)OCC2)N(C)C)=O

Additional information on N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide

Research Brief on N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide (CAS: 1428367-21-8)

Recent studies on the compound N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide (CAS: 1428367-21-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining benzofuran, dimethylaminoethyl, and thiophene moieties, has garnered attention for its promising pharmacological properties. The following research brief synthesizes the latest findings on this molecule, focusing on its synthesis, mechanism of action, and therapeutic applications.

The synthesis of N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide involves a multi-step process, with key intermediates being 2,3-dihydro-1-benzofuran-5-yl derivatives and thiophene-2-carbaldehyde. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for preclinical studies. Researchers have employed techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) to confirm the structural integrity of the synthesized product.

In vitro and in vivo studies have demonstrated that this compound exhibits significant activity against specific biological targets, particularly in the context of neurological disorders and inflammatory diseases. Mechanistic studies suggest that it modulates key signaling pathways, including the inhibition of pro-inflammatory cytokines and the activation of neuroprotective mechanisms. For instance, recent findings indicate that the compound may interact with G-protein-coupled receptors (GPCRs) and ion channels, contributing to its observed effects in animal models of neurodegenerative diseases.

One of the most promising aspects of this research is the compound's potential as a dual-action therapeutic agent. Preliminary data suggest that it not only alleviates symptoms but also addresses underlying pathological mechanisms, such as oxidative stress and protein aggregation. These findings position N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide as a candidate for further development in drug discovery pipelines.

Despite these encouraging results, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like characteristics while retaining its therapeutic efficacy. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, N'-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-(dimethylamino)ethyl]-N-[(thiophen-2-yl)methyl]ethanediamide represents a compelling area of research in chemical biology. Its unique structure and multifaceted biological activities offer a foundation for developing innovative treatments for complex diseases. Continued investigation into its mechanisms and optimization of its properties will be critical to realizing its full therapeutic potential.